Cas no 954240-30-3 (Benzyl 4,7-diazaspiro[2.5]octane-7-carboxylate)

• Product Name: Benzyl 4,7-diazaspiro[2.5]octane-7-carboxylate
• CAS No: 954240-30-3
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD09701337
• CID: 821405
• PubChem ID: 51358561
• Update Time: 2025-06-14

Benzyl 4,7-diazaspiro[2.5]octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4,7-diazaspiro[2.5]octane-7-carboxylate
• 4,7-DIAZA-SPIRO[2.5]OCTANE-7-CARBOXYLIC ACID BENZYL ESTER
• Phenylmethyl 4,7-diazaspiro[2.5]octane-7-carboxylate (ACI)
• DB-080271
• 954240-30-3
• CS-B0652
• AKOS016004683
• CS-13006
• Benzyl4,7-diazaspiro[2.5]octane-7-carboxylate
• SCHEMBL23301335
• DTXSID20680025
• SB40268

• MDL： MFCD09701337
• Inchi： 1S/C14H18N2O2/c17-13(18-10-12-4-2-1-3-5-12)16-9-8-15-14(11-16)6-7-14/h1-5,15H,6-11H2
• InChI Key： FTSCFSJJJUMAKO-UHFFFAOYSA-N
• SMILES： O=C(N1CC2(CC2)NCC1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 391.7±30.0 °C at 760 mmHg
• Flash Point: 190.7±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzyl 4,7-diazaspiro[2.5]octane-7-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 4,7-diazaspiro[2.5]octane-7-carboxylate

Recent Advances in the Application of Benzyl 4,7-diazaspiro[2.5]octane-7-carboxylate (CAS: 954240-30-3) in Chemical Biology and Drug Discovery

Benzyl 4,7-diazaspiro[2.5]octane-7-carboxylate (CAS: 954240-30-3) has emerged as a key scaffold in medicinal chemistry and chemical biology due to its unique spirocyclic structure and versatile reactivity. Recent studies have highlighted its potential as a building block for the synthesis of novel bioactive compounds targeting a range of therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Benzyl 4,7-diazaspiro[2.5]octane-7-carboxylate as a precursor for the development of sigma-1 receptor ligands. The spirocyclic core was shown to confer improved blood-brain barrier permeability compared to traditional piperidine-based analogs, making it particularly valuable for CNS drug discovery. Researchers optimized the synthetic route to achieve a 78% yield of the target compound, with the CAS 954240-30-3 intermediate playing a crucial role in the reaction sequence.

In the field of antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives synthesized from Benzyl 4,7-diazaspiro[2.5]octane-7-carboxylate exhibited potent activity against drug-resistant Gram-positive bacteria, with MIC values in the low micromolar range. The unique three-dimensional structure of the spirocyclic system was found to disrupt bacterial cell wall biosynthesis through a novel mechanism, distinct from existing beta-lactam antibiotics.

Recent advances in synthetic methodology have expanded the applications of CAS 954240-30-3. A Nature Communications (2023) paper described a photocatalytic decarboxylative coupling reaction that enables direct functionalization of the spirocyclic nitrogen atoms, opening new possibilities for structure-activity relationship studies. This breakthrough has significantly reduced the number of synthetic steps required to generate diverse analogs from the Benzyl 4,7-diazaspiro[2.5]octane-7-carboxylate scaffold.

From a drug metabolism perspective, pharmacokinetic studies of Benzyl 4,7-diazaspiro[2.5]octane-7-carboxylate derivatives have shown favorable metabolic stability profiles, with hepatic microsomal clearance rates significantly lower than comparable acyclic analogs. This property, combined with the scaffold's ability to modulate molecular properties through its constrained geometry, has led to increased interest from pharmaceutical companies exploring new chemical space for drug discovery.

Looking forward, the unique structural features of Benzyl 4,7-diazaspiro[2.5]octane-7-carboxylate (CAS: 954240-30-3) continue to inspire innovative applications in chemical biology. Current research directions include its incorporation into proteolysis targeting chimeras (PROTACs), development as a versatile linker for bioconjugation, and exploration as a scaffold for allosteric modulators of protein-protein interactions. The compound's growing importance in medicinal chemistry is evidenced by its increasing appearance in patent applications and preclinical development pipelines.